Cas no 2138212-55-0 (Sodium 4-ethoxy-2-methylbenzene-1-sulfinate)

• Product Name: Sodium 4-ethoxy-2-methylbenzene-1-sulfinate
• CAS No: 2138212-55-0
• MF: C₉H₁₁NaO₃S
• MW: 222.236612558365
• CID: 6397990
• PubChem ID: 165744359
• Update Time: 2025-10-28

Sodium 4-ethoxy-2-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138212-55-0
• EN300-722933
• sodium 4-ethoxy-2-methylbenzene-1-sulfinate
• Sodium 4-ethoxy-2-methylbenzene-1-sulfinate

• Inchi： 1S/C9H12O3S.Na/c1-3-12-8-4-5-9(13(10)11)7(2)6-8;/h4-6H,3H2,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： GQHDRZOXVWXVNN-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1C)OCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.03265966g/mol
• Monoisotopic Mass: 222.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-ethoxy-2-methylbenzene-1-sulfinate

Sodium 4-ethoxy-2-methylbenzene-1-sulfinate (CAS No. 2138212-55-0): A Comprehensive Overview

Sodium 4-ethoxy-2-methylbenzene-1-sulfinate, with the chemical identifier CAS No. 2138212-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its sulfinate functional group and a unique aromatic structure, exhibits a range of potential applications that span from drug development to industrial chemical synthesis. The detailed exploration of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Sodium 4-ethoxy-2-methylbenzene-1-sulfinate consists of a benzene ring substituted with an ethoxy group at the fourth position and a methyl group at the second position, with a sulfinate ion (-SO₃Na) attached to the first position. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the sulfinate group enhances its reactivity, allowing it to participate in various chemical transformations that are crucial for pharmaceutical applications.

In recent years, there has been growing interest in the use of sulfinate derivatives as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The< strong>Sodium 4-ethoxy-2-methylbenzene-1-sulfinate compound has been studied for its potential role in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further exploration in medicinal chemistry, particularly in the design of compounds that target specific biological pathways.

One of the most compelling aspects of Sodium 4-ethoxy-2-methylbenzene-1-sulfinate is its role in catalytic processes. The sulfinate group can act as a ligand in transition metal-catalyzed reactions, facilitating various transformations such as cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These reactions are pivotal in the synthesis of biologically active molecules, and Sodium 4-ethoxy-2-methylbenzene-1-sulfinate has been utilized as a precursor in several such reactions.

Recent research has highlighted the compound's utility in green chemistry initiatives. The development of sustainable synthetic routes for< strong>Sodium 4-ethoxy-2-methylbenzene-1-sulfinate has been a focus area, with efforts aimed at minimizing waste and reducing energy consumption. These efforts align with global trends toward more environmentally friendly chemical processes, ensuring that the production of this compound is both efficient and sustainable.

The pharmacological potential of Sodium 4-ethoxy-2-methylbenzene-1-sulfinate has also been explored through computational modeling and experimental studies. Initial findings suggest that it may have properties suitable for use as an anti-inflammatory agent or as a modulator of enzyme activity. These preliminary results warrant further investigation into its biological effects and potential therapeutic applications.

In industrial applications, Sodium 4-ethoxy-2-methylbenzene-1-sulfinate serves as a valuable building block for more complex chemicals. Its reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of polymers, dyes, and other specialty chemicals. The compound's stability under various conditions makes it suitable for use in both laboratory-scale reactions and large-scale industrial processes.

The synthesis of< strong>Sodium 4-ethoxy-2-methylbenzene-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methodologies often incorporate innovative techniques such as flow chemistry and microwave-assisted synthesis, which enhance efficiency and scalability.

The role of computational chemistry in understanding the behavior of< strong>Sodium 4-ethoxy-2-methylbenzene-1-sulfinate cannot be overstated. Molecular modeling studies have provided insights into its interactions with other molecules, helping researchers predict its reactivity and potential applications more accurately. These computational tools are essential for designing experiments and guiding synthetic strategies effectively.

In conclusion, Sodium 4-ethoxy-2-methylbenzene-1-sulfinate (CAS No. 2138212-55-0) is a multifaceted compound with significant potential in pharmaceuticals, catalysis, and industrial chemistry. Its unique structural features and reactivity make it a valuable asset in chemical research and development. As ongoing studies continue to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemistry.